Cas no 1361597-25-2 (2,3-Bis(perchlorophenyl)pyridine)

• Product Name: 2,3-Bis(perchlorophenyl)pyridine
• CAS No: 1361597-25-2
• MF: C₁₇H₃Cl₁₀N
• MW: 575.742414712906
• CID: 4969201
• Update Time: 2025-09-23

2,3-Bis(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(perchlorophenyl)pyridine

• Inchi： 1S/C17H3Cl10N/c18-7-5(8(19)12(23)15(26)11(7)22)4-2-1-3-28-17(4)6-9(20)13(24)16(27)14(25)10(6)21/h1-3H
• InChI Key： NBWZOPSRELPCHV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=CN=C1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 508
• XLogP3: 10.4
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(perchlorophenyl)pyridine

Comprehensive Analysis of 2,3-Bis(perchlorophenyl)pyridine (CAS No. 1361597-25-2): Properties, Applications, and Industry Trends

2,3-Bis(perchlorophenyl)pyridine (CAS No. 1361597-25-2) is a highly specialized organic compound that has garnered significant attention in advanced material science and pharmaceutical research. This perchlorinated pyridine derivative exhibits unique electronic and steric properties, making it a valuable building block for high-performance polymers, catalysts, and electronic materials. Its molecular structure, featuring multiple perchlorophenyl groups, contributes to exceptional thermal stability and chemical resistance, aligning with the growing demand for heat-resistant materials in aerospace and electronics applications.

Recent studies highlight the compound's potential in organic light-emitting diodes (OLEDs), where its electron-deficient aromatic system enhances charge transport efficiency. Industry reports indicate a surge in patent filings related to 2,3-Bis(perchlorophenyl)pyridine derivatives for flexible display technologies, coinciding with the global expansion of foldable smartphone markets. Researchers are also exploring its utility in metal-organic frameworks (MOFs) for gas storage applications, addressing environmental concerns about carbon capture solutions.

The synthesis of CAS 1361597-25-2 typically involves palladium-catalyzed cross-coupling reactions, with recent advancements focusing on green chemistry principles to reduce solvent waste. Analytical characterization via NMR spectroscopy and X-ray crystallography confirms its planar molecular geometry, which is crucial for π-stacking interactions in material science applications. Quality control protocols emphasize HPLC purity analysis to meet pharmaceutical intermediate standards, as the compound shows promise in kinase inhibitor development for targeted therapies.

Market analysts project steady growth for perchlorinated aromatic compounds, driven by demand in flame-retardant additives and high-temperature lubricants. Regulatory agencies have approved several 2,3-Bis(perchlorophenyl)pyridine-containing formulations for industrial use, following comprehensive ecotoxicological assessments. The compound's stability under UV radiation makes it particularly valuable for outdoor durability applications, including weather-resistant coatings for solar panels and wind turbines.

In academic circles, CAS 1361597-25-2 has become a benchmark for studying halogen bonding interactions in crystal engineering. Recent computational studies utilizing density functional theory (DFT) provide insights into its electronic structure-property relationships, facilitating rational design of advanced functional materials. The compound's low solubility profile has prompted innovative formulation strategies, including nanoparticle dispersion techniques for biomedical applications.

Environmental considerations have led to improved waste management protocols for perchlorinated compound synthesis, with many manufacturers adopting closed-loop recycling systems. The pharmaceutical industry shows particular interest in 1361597-25-2 derivatives as proteolysis targeting chimeras (PROTACs) components, reflecting the broader trend toward targeted protein degradation therapies. Safety data sheets emphasize standard laboratory handling procedures comparable to other halogenated aromatic compounds.

Emerging applications in organic photovoltaics leverage the compound's tunable HOMO-LUMO gap, with research teams reporting improved power conversion efficiencies in ternary blend solar cells. The 2,3-Bis(perchlorophenyl)pyridine scaffold has also inspired development of novel liquid crystal materials for next-generation displays, combining high anisotropic optical properties with excellent thermal stability. These innovations align with global initiatives for energy-efficient technologies and sustainable electronics.

Supply chain analysts note increasing availability of CAS 1361597-25-2 through specialized fine chemical distributors, with purity grades ranging from research-grade (95%) to ultra-pure (99.9%) for demanding applications. Technical literature frequently references the compound's characteristic melting point (287-290°C) and sublimation behavior as key identification markers. Recent process optimization efforts have reduced production costs while maintaining batch-to-batch consistency, addressing a critical need in commercial-scale applications.

The scientific community continues to explore structure-activity relationships of 2,3-Bis(perchlorophenyl)pyridine derivatives, with particular focus on their supramolecular chemistry potential. Conference proceedings from recent materials science symposiums highlight innovative uses in molecular sensors and catalytic systems. As research progresses, this versatile compound is poised to play an increasingly important role in addressing technological challenges across multiple industries, from renewable energy to precision medicine.